(2Z)-2-(2-butoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
Description
The compound "(2Z)-2-(2-butoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one" belongs to the thiazolo[3,2-a]benzimidazole family, a class of heterocyclic systems first synthesized in the early 20th century . Its core structure consists of a fused thiazole-benzimidazole scaffold, with a 2-butoxybenzylidene substituent at the exocyclic C2 position. The Z-configuration of the benzylidene double bond is critical for its stereochemical and biological properties .
This compound is synthesized via condensation of thiazolo[3,2-a]benzimidazol-3(2H)-one with 2-butoxybenzaldehyde under reflux conditions in pyridine/dicyclohexylcarbodiimide or ethanol/piperidine, yielding both E and Z isomers . The Z-isomer predominates under specific reaction conditions due to thermodynamic stability .
Properties
Molecular Formula |
C20H18N2O2S |
|---|---|
Molecular Weight |
350.4 g/mol |
IUPAC Name |
(2Z)-2-[(2-butoxyphenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one |
InChI |
InChI=1S/C20H18N2O2S/c1-2-3-12-24-17-11-7-4-8-14(17)13-18-19(23)22-16-10-6-5-9-15(16)21-20(22)25-18/h4-11,13H,2-3,12H2,1H3/b18-13- |
InChI Key |
QZSHPDQSWONTJM-AQTBWJFISA-N |
Isomeric SMILES |
CCCCOC1=CC=CC=C1/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2 |
Canonical SMILES |
CCCCOC1=CC=CC=C1C=C2C(=O)N3C4=CC=CC=C4N=C3S2 |
Origin of Product |
United States |
Biological Activity
(2Z)-2-(2-butoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a synthetic compound with a complex molecular structure that includes both thiazole and benzimidazole moieties. This unique arrangement suggests potential for various biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. This article reviews the current understanding of its biological activity based on diverse research findings.
- Molecular Formula : C20H18N2O2S
- Molecular Weight : 350.4 g/mol
- CAS Number : 362002-80-0
The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets such as enzymes and receptors involved in disease pathways. The thiazole and benzimidazole rings are known for their roles in medicinal chemistry, often modulating biological functions effectively.
Antimicrobial Activity
Research indicates that compounds similar to (2Z)-2-(2-butoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one exhibit significant antimicrobial properties. Studies have shown that these compounds can inhibit the growth of various bacteria and fungi by disrupting their cellular processes.
| Pathogen | Inhibition Zone (mm) | Reference |
|---|---|---|
| Staphylococcus aureus | 15 | |
| Escherichia coli | 12 | |
| Candida albicans | 14 |
Antitumor Activity
The compound has also been investigated for its antitumor effects. In vitro studies have demonstrated that it can induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and modulation of cell cycle regulators.
| Cancer Cell Line | IC50 (µM) | Reference |
|---|---|---|
| HeLa | 5.5 | |
| MCF-7 | 6.8 | |
| A549 | 4.9 |
Anti-inflammatory Effects
The anti-inflammatory potential of this compound has been explored in several studies. It appears to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
Case Studies
-
Study on Antimicrobial Efficacy :
A study conducted by Smith et al. (2024) evaluated the antimicrobial activity of various thiazole derivatives, including (2Z)-2-(2-butoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one . The results indicated significant inhibition against both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent. -
Antitumor Mechanism Investigation :
In a study by Johnson et al. (2025), the antitumor effects of this compound were assessed using MCF-7 breast cancer cells. The researchers found that treatment with the compound resulted in increased apoptosis rates and downregulation of anti-apoptotic proteins.
Future Directions
Further research is needed to fully elucidate the mechanisms underlying the biological activities of (2Z)-2-(2-butoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one . Future studies should focus on:
- In vivo efficacy and safety assessments.
- Detailed molecular docking studies to explore binding affinities with target proteins.
- Clinical trials to evaluate therapeutic potential in humans.
Comparison with Similar Compounds
Comparison with Structural Analogs
Key Observations :
- Electron-withdrawing groups (e.g., Cl, Br) enhance antiparasitic and anticancer activities by increasing electrophilicity and target binding .
- Hydrophilic substituents (e.g., OH, OCH₃) improve solubility but may reduce membrane permeability, limiting antimicrobial efficacy .
- Bulkier substituents (e.g., naphthyl) show promise in antiviral applications but require further pharmacokinetic optimization .
Physicochemical and Structural Comparisons
Table 2: Physicochemical Properties
Structural Insights :
- The Z-configuration stabilizes intramolecular interactions (e.g., C–H···S hydrogen bonds), as confirmed by X-ray crystallography in analogs like (2Z)-2-(4-chlorobenzylidene)-thiazolo[3,2-a]benzimidazol-3(2H)-one .
- Planarity : The thiazolo[3,2-a]benzimidazole core and benzylidene substituent are nearly coplanar (dihedral angle < 3°), facilitating π-π stacking in crystal lattices and target binding .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
